Cas no 1210299-29-8 (trigochinin A)

• Product Name: trigochinin A
• CAS No: 1210299-29-8
• Molecular Formula: C₄₀H₄₆O₁₃
• Molecular Weight: 734.785
• CID: 2055421
• PubChem ID: 45276860

trigochinin A Properties

Names and Identifiers

• trigochinin A
• 1210299-29-8
• AKOS040762802
• Trigochinin A

• InChIKey： OKLWSKVRHPYESG-UHFFFAOYSA-N
• Inchi： InChI=1S/C40H46O13/c1-20(2)39(52-35(46)27-17-13-10-14-18-27)31(48-23(5)41)22(4)38(47)28-19-21(3)30(44)40(28)36(51-34(45)26-15-11-9-12-16-26)37(8,53-40)32(49-24(6)42)29(38)33(39)50-25(7)43/h9-18,21-22,28-33,36,44,47H,1,19H2,2-8H3
• SMILES： CC1CC2C3(OC(C)(C3OC(=O)c3ccccc3)C(OC(C)=O)C3C(OC(C)=O)C(OC(=O)c4ccccc4)(C(OC(C)=O)C(C)C23O)C(C)=C)C1O

Computed Properties

• Exact Mass: 734.29384152g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 13
• Monoisotopic Mass: 734.29384152g/mol
• Heavy Atom Count: 53
• Complexity: 1500
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 181Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Rhamnofolane and daphnane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Rhamnofolane and daphnane diterpenoids